Cas no 83502-55-0 (1-4-(2-Hydroxyethyl)-1-piperazinylethanone)

1-4-(2-Hydroxyethyl)-1-piperazinylethanone is a versatile organic compound characterized by its piperazine and hydroxyethyl functional groups. This structure imparts favorable solubility in polar solvents, making it useful in synthetic organic chemistry and pharmaceutical applications. Its reactive sites enable selective modifications, facilitating its role as an intermediate in the synthesis of complex molecules, including potential bioactive compounds. The hydroxyethyl moiety enhances hydrophilicity, while the piperazine core contributes to structural stability and chelating properties. This compound is particularly valuable in medicinal chemistry for designing derivatives with tailored pharmacological properties. Its well-defined reactivity profile ensures reproducibility in multi-step syntheses, supporting research and industrial applications.
1-4-(2-Hydroxyethyl)-1-piperazinylethanone structure
83502-55-0 structure
Product Name:1-4-(2-Hydroxyethyl)-1-piperazinylethanone
CAS No:83502-55-0
MF:C8H16N2O2
MW:172.224842071533
MDL:MFCD02585155
CID:720210
PubChem ID:4739629
Update Time:2025-06-07

1-4-(2-Hydroxyethyl)-1-piperazinylethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(2-Hydroxyethyl)-1-piperazinyl]ethanone
    • 1-(4-(2-Hydroxyethyl)piperazin-1-yl)ethanone
    • 1-[4-(2-hydroxyethyl)piperazin-1-yl]ethanone,hydrochloride
    • 1-Acetyl-4-(2-hydroxyethyl)piperazine hydrochloride
    • 1-ACETYL-4-(2-HYDROXY-ETHYL)-PIPERAZINE X HCL
    • Ethanone, 1-[4-(2-hydroxyethyl)-1-piperazinyl]-
    • 1-(2-hydroxyethyl)-4-acetylpiperazine
    • 1-(4-(2-hydroxyethyl)piperazin-1-yl)ethanone hydrochloride
    • 1-[4-(2-hydroxyethyl)-1-piperazinyl]-1-ethanone
    • 1-[4-(2-hydroxy-ethyl)piperazin-1-yl]ethanone
    • 1-Acetyl-4-(2-hydroxyethyl)piperazine
    • 2-(4-acetylpiperazino)ethanol
    • 4-acetyl-1-(hydroxylethyl)piperazine
    • 2-(4-ACETYLPIPERAZIN-1-YL)ETHANOL
    • 1-[4-(2-Hydroxy-ethyl)-piperazin-1-yl]-ethanone
    • 1-Piperazineethanol, 4-acetyl-
    • 1-[4-(2-hydroxyethyl)piperazin-1-yl]ethanone
    • PubChem20076
    • 4-Acetylpiperazine-1-ethanol
    • MRGOMLFEVPNISR-UHFFFAOYSA-N
    • HP41
    • 1-[4-(2-Hydroxyethyl)-1-piperazinyl]ethanone (ACI)
    • 1-Piperazineethanol, 4-acetyl- (9CI)
    • 1-[4-(2-Hydroxyethyl)piperazin-1-yl]ethan-1-one
    • AS-31247
    • W-203894
    • SY019744
    • DB-075941
    • SCHEMBL297533
    • AKOS003587951
    • 1-(4-(2-Hydroxyethyl)piperazin-1-yl)ethan-1-one
    • CS-0141941
    • 1-(4-(2-Hydroxyethyl)-1-piperazinyl)ethanone
    • MFCD02585155
    • 1-Acetyl-4-(2-hydroxyethyl)-piperazine
    • 83502-55-0
    • 1-4-(2-Hydroxyethyl)-1-piperazinylethanone
    • MDL： MFCD02585155
    • Inchi： 1S/C8H16N2O2/c1-8(12)10-4-2-9(3-5-10)6-7-11/h11H,2-7H2,1H3
    • InChI Key： MRGOMLFEVPNISR-UHFFFAOYSA-N
    • SMILES： O=C(C)N1CCN(CCO)CC1

Computed Properties

  • Exact Mass: 208.09800
  • Monoisotopic Mass: 172.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: -1.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 338.4±32.0℃ at 760 mmHg
  • Flash Point: 158.5±25.1 °C
  • PSA: 43.78000
  • LogP: -0.17940
  • Vapor Pressure: No data available

1-4-(2-Hydroxyethyl)-1-piperazinylethanone Security Information

1-4-(2-Hydroxyethyl)-1-piperazinylethanone Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-4-(2-Hydroxyethyl)-1-piperazinylethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D304737-1g
1-4-(2-Hydroxyethyl)-1-piperazinylethanone
 83502-55-0 ≥97%
1g
 ¥92.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D304737-5g
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 ¥215.90 2023-09-03
Alichem
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 $197.76 2023-08-31
Alichem
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Fluorochem
085449-25g
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 ￡87.00 2022-03-01
Fluorochem
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1-[4-(2-Hydroxy-ethyl)-piperazin-1-yl]-ethanone
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TRC
H998230-250mg
1-[4-(2-Hydroxyethyl)-1-piperazinyl]ethanone
 83502-55-0
250mg
 $ 50.00 2022-06-04
TRC
H998230-500mg
1-[4-(2-Hydroxyethyl)-1-piperazinyl]ethanone
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 $ 65.00 2022-06-04
TRC
H998230-2.5g
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1-4-(2-Hydroxyethyl)-1-piperazinylethanone Production Method

Production Method 1

103-76-4 103-76-4
830-03-5 830-03-5
83502-55-0 83502-55-0
Reaction Conditions
1.1 Solvents: Acetonitrile ,  1-Butyl-3-methylimidazolium hexafluorophosphate ,  1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ,  1-Butyl-2,3-dimethylimidazolium bis(trifluoromethanesulfonyl)imide
Reference
Reaction Mechanism in Ionic Liquids: Kinetics and Mechanism of the Aminolysis of 4-Nitrophenyl Acetate
Pavez, Paulina; et al, International Journal of Chemical Kinetics, 2016, 48(6), 337-343

Production Method 2

103-76-4 103-76-4
4232-27-3 4232-27-3
83502-55-0 83502-55-0
Reaction Conditions
Reference
Kinetics and mechanism of the reactions of 2,4-dinitrophenyl acetate with secondary alicyclic amines. Different nucleofugalities of alicyclic amines and pyridines from a tetrahedral intermediate
Castro, Enrique A.; et al, Journal of Organic Chemistry, 1990, 55(5), 1676-9

1-4-(2-Hydroxyethyl)-1-piperazinylethanone Raw materials

1-4-(2-Hydroxyethyl)-1-piperazinylethanone Preparation Products

1-4-(2-Hydroxyethyl)-1-piperazinylethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:83502-55-0)1-4-(2-Hydroxyethyl)-1-piperazinylethanone
Order Number:A840590
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:50
Price ($):1079.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:83502-55-0)1-4-(2-Hydroxyethyl)-1-piperazinylethanone
A840590
Purity:99%
Quantity:500g
Price ($):1079.0
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